Cas no 2227830-98-8 ((2R)-1-(5-methyl-2-nitrophenyl)propan-2-ol)

• Product Name: (2R)-1-(5-methyl-2-nitrophenyl)propan-2-ol
• CAS No: 2227830-98-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6326748
• PubChem ID: 165966387
• Update Time: 2025-05-21

(2R)-1-(5-methyl-2-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-methyl-2-nitrophenyl)propan-2-ol
• 2227830-98-8
• EN300-1837147

• Inchi： 1S/C10H13NO3/c1-7-3-4-10(11(13)14)9(5-7)6-8(2)12/h3-5,8,12H,6H2,1-2H3/t8-/m1/s1
• InChI Key： SEYXNINVTIOLIQ-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on (2R)-1-(5-methyl-2-nitrophenyl)propan-2-ol

(2R)-1-(5-Methyl-2-Nitrophenyl)Propan-2-Ol: A Comprehensive Overview

The compound with CAS No. 2227830-98-8, commonly referred to as (2R)-1-(5-methyl-2-nitrophenyl)propan-2-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications and intriguing chemical properties. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent advancements related to this compound.

Structural Analysis of (2R)-1-(5-Methyl-2-Nitrophenyl)Propan-2-Ol

The molecular structure of (2R)-1-(5-methyl-2-nitrophenyl)propan-2-ol consists of a propanol backbone with a chiral center at the second carbon atom. The propanol group is attached to a substituted phenyl ring, specifically a 5-methyl-2-nitrophenyl group. The nitro group (-NO₂) at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the methyl group at the 5-position contributes to the molecule's hydrophobicity and steric effects. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining the compound's physical properties and biological interactions.

Synthesis and Chemical Properties

The synthesis of (2R)-1-(5-methyl-2-nitrophenyl)propan-2-ol typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent studies have explored more efficient synthetic routes using catalytic asymmetric synthesis to achieve high enantiomeric excess. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various chemical transformations. Its melting point and boiling point have been reported in recent literature, providing valuable insights into its thermal stability.

Biological Activity and Applications

(R)-1-(5-Methyl-2-Nitrophenyl)Propan-2-Ol has shown promising biological activity in preclinical studies. Research indicates that this compound may possess anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes. Furthermore, studies have explored its potential as a lead compound in drug discovery for neurodegenerative diseases such as Alzheimer's disease. The stereochemistry at the chiral center is critical for its bioavailability and pharmacokinetic profile.

Recent Research Advances

Recent advancements in computational chemistry have enabled detailed molecular modeling of (R)-1-(5-Methyl-2-Nitrophenyl)Propan-2-Ol, providing insights into its interaction with biological targets. Researchers have utilized molecular docking studies to predict binding affinities with key enzymes involved in inflammatory pathways. Additionally, green chemistry approaches have been employed to develop environmentally friendly synthesis methods for this compound.

Conclusion

(R)-1-(5-Methyl-2-Nitrophenyl)Propan-2-Ol, with CAS No. 227830988, stands as a remarkable example of how stereochemistry and functional group diversity can lead to versatile chemical properties. Its potential applications in drug discovery and material science make it an area of continued research interest. As new synthetic methods and biological insights emerge, this compound is poised to play an increasingly important role in advancing chemical science.